Cas no 7440-65-5 (Yttrium)

Yttrium structure
Yttrium structure
Product Name:Yttrium
CAS No:7440-65-5
MF:Y
MW:88.9058532714844
MDL:MFCD00011468
CID:93644
PubChem ID:24855941
Update Time:2026-05-14

Yttrium Chemical and Physical Properties

Names and Identifiers

    • Yttrium atomic absorption standa
    • Yttrium foil
    • Yttrium ingot
    • Yttrium powder
    • Yttrium pieces
    • Yttrium
    • Yttrium AA Std.
    • Yttrium ICP Standard
    • Yttrium ICP Std.
    • Yttrium Standard
    • 1000μg
    • button
    • L HNO3
    • Yitrium
    • Ytterium Foil
    • Yttrium chips
    • YTTRIUM METAL
    • Yttrium,chip
    • Yttrium-89
    • Y 005105
    • Y 000220
    • Y 007910
    • Y 005110
    • Y 000215
    • Y 000250
    • Y 000200
    • Y 000205
    • Y 007930
    • Y 007905
    • Y 005111
    • Y 006010
    • Y 006100
    • Y 000210
    • Y 000230
    • Yttrium, elemental
    • YTTRIUM ION
    • ytrio
    • Yttrium, metal and compounds
    • 58784XQC3Y
    • Yttrium element
    • Yttrium - Metal
    • 39Y
    • Y1
    • yttrium atom
    • Yttrium, powder
    • yttrium(2+) ion
    • yttrium(II) cation
    • yttrium(2+)
    • Yttrium nitrate solution
    • Yttrium standard for AAS
    • KSC377Q9N
    • MDL： MFCD00011468
    • Inchi： 1S/Y
    • InChI Key： VWQVUPCCIRVNHF-UHFFFAOYSA-N
    • SMILES： [Y]

Computed Properties

  • Exact Mass: 88.90580
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 1
  • Rotatable Bond Count: 0
  • Complexity: 0
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Silver white solid, brittle and hard, reacts slowly with cold water, reacts rapidly in hot water, and the aqueous solution is colorless.
  • Density: 4.469 g/mL at 25 °C(lit.)
  • Melting Point: 1522 °C (lit.)
  • Boiling Point: 3338 °C(lit.)
  • Water Partition Coefficient: Insoluble in water
  • Stability/Shelf Life: Stable.
  • PSA: 0.00000
  • LogP: 0.00000
  • Solubility: Not determined
  • Merck: 13,10161
  • Sensitiveness: air sensitive, moisture sensitive

Yttrium Security Information

  • Symbol: GHS02 GHS07
  • Signal Word：Danger
  • Hazard Statement： H228-H250-H302 + H312 + H332
  • Warning Statement： P210-P222-P231-P280-P422
  • Hazardous Material transportation number：UN 3264 8/PG 3
  • WGK Germany：3
  • Hazard Category Code： 20/21/22
  • Safety Instruction： S26-S36/37/39-S45-S33-S27-S16
  • FLUKA BRAND F CODES：1-8-10
  • RTECS：ZG2980000
  • Hazardous Material Identification： C Xi Xn F
  • Safety Term：8
  • Packing Group：III
  • Risk Phrases：R34
  • HazardClass：8
  • PackingGroup：III
  • TSCA：Yes
  • Packing Group：III
  • Hazard Level：8
  • Storage Condition：Sealed storage.

Yttrium Customs Data

  • HS CODE：28053090

Yttrium Pricemore >>

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Yttrium Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:7440-65-5)钇粉 -100/-200 目
Order Number:LE18931498
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:48
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:7440-65-5)钇粉 -100/-200 目
LE18931498
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email